Cas no 1247352-84-6 (4-(4-Fluorophenyl)-2-methylthiazol-5-amine)

• Product Name: 4-(4-Fluorophenyl)-2-methylthiazol-5-amine
• CAS No: 1247352-84-6
• MF: C₁₀H₉FN₂S
• MW: 208.255264043808
• CID: 5167653
• Update Time: 2025-06-08

4-(4-Fluorophenyl)-2-methylthiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-2-methylthiazol-5-amine
• 4-(4-Fluoro-phenyl)-2-methyl-thiazol-5-ylamine
• 5-Thiazolamine, 4-(4-fluorophenyl)-2-methyl-

• Inchi： 1S/C10H9FN2S/c1-6-13-9(10(12)14-6)7-2-4-8(11)5-3-7/h2-5H,12H2,1H3
• InChI Key： QIEUROLSYLWAMY-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1N)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(4-Fluorophenyl)-2-methylthiazol-5-amine

Introduction to 4-(4-Fluorophenyl)-2-methylthiazol-5-amine (CAS No. 1247352-84-6)

4-(4-Fluorophenyl)-2-methylthiazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1247352-84-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a thiazole core substituted with a 4-fluorophenyl group at the 4-position and a methylthiazole moiety at the 2-position, flanked by an amine functional group at the 5-position. The structural arrangement of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The thiazole ring is a privileged structure in medicinal chemistry, renowned for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential in antimicrobial, antifungal, anti-inflammatory, and anticancer applications. The introduction of a fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which is a critical factor in drug design. The presence of a methyl group on the thiazole ring further modulates the electronic properties and influences the binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in thiazole derivatives affect their biological efficacy. Studies indicate that compounds with similar scaffolds exhibit promising activity against various disease pathways, particularly in oncology and neurodegenerative disorders. The fluorophenyl moiety, in particular, has been shown to improve receptor binding affinity by enhancing hydrophobic interactions and reducing metabolic degradation.

One of the most compelling aspects of 4-(4-fluorophenyl)-2-methylthiazol-5-amine is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that derivatives of this structure exhibit inhibitory effects on key enzymes implicated in cancer progression. For instance, modifications at the 5-position can fine-tune the pharmacokinetic profile, while alterations at the 2-position can enhance target specificity. These findings underscore the importance of rational drug design in optimizing therapeutic efficacy.

The synthesis of 4-(4-fluorophenyl)-2-methylthiazol-5-amine involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The use of fluorinated intermediates ensures that the final product retains its desired pharmacological properties while minimizing unwanted side reactions.

In parallel with synthetic chemistry, pharmacological investigations have revealed intriguing insights into the mechanism of action of this compound. Initial docking studies suggest that it interacts with proteins involved in signal transduction pathways relevant to inflammation and cell proliferation. The fluorine atom, being an electron-withdrawing group, plays a crucial role in modulating these interactions by influencing hydrogen bonding networks and hydrophobic contacts.

The potential therapeutic applications of 4-(4-fluorophenyl)-2-methylthiazol-5-amine extend beyond oncology. Emerging research suggests its utility in treating neurological disorders characterized by aberrant protein aggregation. The thiazole core’s ability to penetrate the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Furthermore, its amine functionality allows for further derivatization into prodrugs or conjugates that enhance bioavailability or target specificity.

Emerging trends in pharmaceutical development emphasize the integration of machine learning and artificial intelligence (AI) to accelerate lead optimization. Predictive models have been developed to identify structural features that correlate with biological activity, enabling medicinal chemists to design more effective analogs of 4-(4-fluorophenyl)-2-methylthiazol-5-amine with minimal experimental validation. This synergy between computational tools and experimental chemistry has significantly reduced the time required to transition from discovery to clinical candidates.

The safety profile of this compound is another critical consideration in its development as a therapeutic agent. Preliminary toxicology studies indicate that it exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, long-term studies are necessary to assess potential chronic effects or off-target interactions. The fluorophenyl moiety’s stability under physiological conditions further supports its suitability for further clinical investigation.

Future directions in research may focus on exploring prodrug formulations or combination therapies involving 4-(4-fluorophenyl)-2-methylthiazol-5-amine to enhance therapeutic outcomes. Its structural versatility allows for modifications that could improve solubility, reduce immunogenicity, or enhance tissue distribution. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion,4-(4-fluorophenyl)-2-methylthiazol-5-amine (CAS No. 1247352-84-6) represents a promising scaffold for developing novel therapeutics with applications spanning multiple disease areas. Its unique structural features—comprising a fluorophenyl, a methylthiazole, and an amine substituent—make it an attractive candidate for further pharmacological exploration. As computational methods continue to refine drug design strategies,this compound holds significant potential as both an academic research tool and a commercial pharmaceutical entity.